Cas no 1262010-16-1 (2-(4-BOC-Aminophenyl)isonicotinic acid)

• Product Name: 2-(4-BOC-Aminophenyl)isonicotinic acid
• CAS No: 1262010-16-1
• MF: C₁₇H₁₈N₂O₄
• MW: 314.335824489594
• MDL: MFCD18318700
• CID: 5178053
• Update Time: 2025-06-08

2-(4-BOC-Aminophenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-BOC-Aminophenyl)isonicotinic acid

• MDL： MFCD18318700
• Inchi： 1S/C17H18N2O4/c1-17(2,3)23-16(22)19-13-6-4-11(5-7-13)14-10-12(15(20)21)8-9-18-14/h4-10H,1-3H3,(H,19,22)(H,20,21)
• InChI Key： VSQJCVHRFOVFOU-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1)C1C=C(C(=O)O)C=CN=1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 425
• XLogP3: 2.6
• Topological Polar Surface Area: 88.5

Additional information on 2-(4-BOC-Aminophenyl)isonicotinic acid

Comprehensive Overview of 2-(4-BOC-Aminophenyl)isonicotinic acid (CAS No. 1262010-16-1): Properties, Applications, and Industry Insights

2-(4-BOC-Aminophenyl)isonicotinic acid (CAS No. 1262010-16-1) is a high-value chemical intermediate widely utilized in pharmaceutical synthesis and organic chemistry research. This BOC-protected aniline derivative features a unique molecular structure combining an isonicotinic acid moiety with a tert-butoxycarbonyl (BOC) protected amine group, making it particularly valuable for peptide coupling reactions and drug discovery applications.

The growing demand for pharmaceutical intermediates in 2024 has brought compounds like 2-(4-BOC-Aminophenyl)isonicotinic acid into focus, especially with increasing research into small molecule therapeutics and targeted drug delivery systems. Recent studies highlight its potential as a building block for kinase inhibitors, with particular relevance to cancer research and inflammatory disease treatment development.

From a chemical perspective, the BOC protecting group in CAS 1262010-16-1 offers excellent stability under various reaction conditions while allowing selective deprotection when needed. This characteristic makes it indispensable for multi-step organic synthesis, particularly in creating complex molecules where selective functionalization is required. The isonicotinic acid component further enhances its utility by providing a chelating functionality that can coordinate with metal catalysts in cross-coupling reactions.

In the context of current green chemistry trends, researchers are particularly interested in developing more sustainable synthetic routes for 2-(4-BOC-Aminophenyl)isonicotinic acid. Recent advancements in catalytic amination and microwave-assisted synthesis have shown promise for improving the atom economy of its production while reducing organic solvent waste.

The analytical characterization of 1262010-16-1 typically involves advanced techniques including HPLC purity analysis, mass spectrometry, and NMR spectroscopy. Quality control parameters for pharmaceutical-grade material emphasize low heavy metal content and high chemical purity (>98%), with particular attention to residual solvent levels in compliance with ICH guidelines.

Storage and handling recommendations for 2-(4-BOC-Aminophenyl)isonicotinic acid typically suggest protection from moisture at 2-8°C under inert atmosphere for long-term stability. The compound demonstrates good solubility in polar aprotic solvents such as DMF and DMSO, but limited solubility in water, which influences its formulation development in medicinal chemistry applications.

Emerging applications for CAS 1262010-16-1 include its use as a precursor in fluorescent probes development and bioconjugation chemistry. The aromatic system and protected amine functionality make it suitable for creating molecular imaging agents, particularly in the context of diagnostic pharmaceuticals development.

From a commercial perspective, the global market for specialty chemical intermediates like 2-(4-BOC-Aminophenyl)isonicotinic acid continues to expand, driven by increased R&D investment in precision medicine. Current industry reports highlight growing demand from contract research organizations and generic drug manufacturers, particularly in Asia-Pacific markets.

Regulatory considerations for 1262010-16-1 focus on REACH compliance and proper safety data sheet documentation. While not classified as hazardous under current regulations, proper laboratory handling protocols should be followed, including the use of personal protective equipment during weighing and transfer operations.

Future research directions for 2-(4-BOC-Aminophenyl)isonicotinic acid derivatives may explore their potential in metal-organic frameworks (MOFs) for catalytic applications or as components of supramolecular assemblies. The compound's structural features make it an interesting candidate for materials science applications beyond its traditional pharmaceutical uses.